Cas no 335662-68-5 (Boronic acid, [4-[[(phenylmethyl)amino]methyl]phenyl]-)

• Product Name: Boronic acid, [4-[[(phenylmethyl)amino]methyl]phenyl]-
• CAS No: 335662-68-5
• MF: C₁₄H₁₆BNO₂
• MW: 241.093343734741
• CID: 1458993
• Update Time: 2024-08-23

Boronic acid, [4-[[(phenylmethyl)amino]methyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Boronic acid, [4-[[(phenylmethyl)amino]methyl]phenyl]-
• Boronic acid, B-[4-[[(phenylmethyl)amino]methyl]phenyl]-

• Inchi： 1S/C14H16BNO2/c17-15(18)14-8-6-13(7-9-14)11-16-10-12-4-2-1-3-5-12/h1-9,16-18H,10-11H2
• InChI Key： LYMFXRGKKJTJOU-UHFFFAOYSA-N
• SMILES： B(C1=CC=C(CNCC2=CC=CC=C2)C=C1)(O)O

Computed Properties

• Exact Mass: 240.13108

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 423.1±47.0 °C(Predicted)
• PSA: 52.49
• pka: 8.42±0.16(Predicted)